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Compound of Interest

Compound Name: trans Chlordane-13C10

Cat. No.: B15599535 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the molecular weight of trans-Chlordane-¹³C₁₀, an

isotopically labeled form of the pesticide trans-Chlordane. The inclusion of ten Carbon-13

atoms makes it a valuable internal standard for quantitative analysis using mass spectrometry.

Molecular Composition and Weight
The molecular weight of a compound is determined by the sum of the atomic masses of its

constituent atoms. For an isotopically labeled compound like trans-Chlordane-¹³C₁₀, the

specific masses of the isotopes must be used for accurate calculation. The molecular formula

for trans-Chlordane is C₁₀H₆Cl₈[1][2][3][4]. In the ¹³C₁₀ labeled version, all ten carbon atoms are

the Carbon-13 isotope[5][6][7].

The final calculated monoisotopic molecular weight for trans-Chlordane-¹³C₁₀ is 419.71 g/mol

[5][6][7].

Data Presentation: Atomic and Molecular Weights
The following table summarizes the components used to calculate the monoisotopic molecular

weight of trans-Chlordane-¹³C₁₀. This calculation uses the mass of the most abundant stable

isotope for each element.
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Component
Chemical
Formula /
Isotope

Quantity
Monoisotopic
Mass (Da)

Total Mass
(Da)

Carbon-13 ¹³C 10 13.003355[8][9] 130.03355

Hydrogen ¹H 6 1.007825[10][11] 6.04695

Chlorine-35 ³⁵Cl 8 34.968853[12] 279.750824

Total ¹³C₁₀H₆³⁵Cl₈ 415.831324

Note: The calculated monoisotopic mass using the most abundant isotopes (¹H and ³⁵Cl) is

415.83 Da. The commonly cited molecular weight of 419.71 g/mol likely accounts for the

natural isotopic distribution of chlorine, where both ³⁵Cl (75.8%) and ³⁷Cl (24.2%) are present,

or represents the average molecular mass[13]. For precise mass spectrometry, the

monoisotopic mass is the most relevant value.

Methodology for Molecular Weight Determination
The molecular weight of trans-Chlordane-¹³C₁₀ is determined through a theoretical calculation

based on its known molecular formula and the precise atomic masses of its constituent

isotopes. Experimental verification is typically performed using high-resolution mass

spectrometry.

Theoretical Calculation Protocol
Identify the Molecular Formula: The molecular formula for unlabeled trans-Chlordane is

C₁₀H₆Cl₈[1][2][3]. The isotopically labeled version, trans-Chlordane-¹³C₁₀, specifies that all 10

carbon atoms are the ¹³C isotope.

Obtain Isotopic Masses: The precise mass of the most abundant or specified isotope for

each element is sourced from established scientific databases (e.g., IUPAC, PubChem).

¹³C: 13.003355 Da[9]

¹H: 1.007825 Da[10][11]

³⁵Cl: 34.968853 Da[12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://periodictable.com/Isotopes/006.13/index.full.html
https://pubchem.ncbi.nlm.nih.gov/compound/Carbon-13
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=H
https://pubchem.ncbi.nlm.nih.gov/element/Hydrogen
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorine-35-isotope
https://en.wikipedia.org/wiki/Isotopes_of_chlorine
https://pubchem.ncbi.nlm.nih.gov/compound/trans-Chlordane
https://webbook.nist.gov/cgi/inchi?ID=C5103742
https://www.echemi.com/products/pid_Rock780-trans-chlordane.html
https://pubchem.ncbi.nlm.nih.gov/compound/Carbon-13
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=H
https://pubchem.ncbi.nlm.nih.gov/element/Hydrogen
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorine-35-isotope
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sum the Masses: The total monoisotopic mass is calculated by multiplying the quantity of

each atom by its isotopic mass and summing the results, as detailed in the table above.

Experimental Workflow: Mass Spectrometry
High-resolution mass spectrometry is the standard experimental method to confirm the

molecular weight of a pure substance. The workflow involves ionizing the molecule and

measuring its mass-to-charge ratio (m/z).
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Caption: Experimental workflow for mass spectrometry.
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Inapplicable Concepts: Signaling Pathways
The user request included a requirement for diagrams of signaling pathways. It is important to

clarify that concepts such as biological signaling pathways are not applicable to the intrinsic

chemical properties of a small molecule like trans-Chlordane-¹³C₁₀. Molecular weight is a

fundamental, static property of the molecule itself and is not involved in dynamic biological

pathways.

Conclusion
The molecular weight of trans-Chlordane-¹³C₁₀ is a critical parameter for its use as an internal

standard in environmental and toxicological research. The accepted average molecular weight

is 419.71 g/mol , while its precise monoisotopic mass, crucial for high-resolution mass

spectrometry, is calculated to be approximately 415.83 Da when considering the most

abundant chlorine isotope, ³⁵Cl. This guide has detailed the composition, calculation

methodology, and relevant experimental context for this important analytical standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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